Cas no 77998-33-5 (Ammonium zinc sulfate hydrate)

• Product Name: Ammonium zinc sulfate hydrate
• CAS No: 77998-33-5
• MF: H₇NO₅SZn
• MW: 198.533275842667
• MDL: MFCD00156122
• CID: 90729
• Update Time: 2025-06-08

Ammonium zinc sulfate hydrate Chemical and Physical Properties

Names and Identifiers

• Ammonium zinc sulfate hydrate
• azanium,zinc,sulfate,hydrate
• Ammonium sulfate hydrate
• Sulfuric acid,ammoniumzinc salt (2:2:1),hydrate (9CI)
• Sulfuric acid, ammoniumzinc salt (2:2:1), hydrate (9CI)

• MDL： MFCD00156122
• Inchi： 1S/H3N.H2O4S.H2O.Zn/c;1-5(2,3)4;;/h1H3;(H2,1,2,3,4);1H2;
• InChI Key： GMRYSHZVWPTLCH-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.N.O.[Zn]

Computed Properties

• Exact Mass: 309.91200
• Monoisotopic Mass: 195.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 90.6A^2

Experimental Properties

• Color/Form: White powder
• Density: 1,931 g/cm3
• PSA: 186.51000
• LogP: 0.17120
• Solubility: Not determined

Ammonium zinc sulfate hydrate Security Information

• Hazardous Material transportation number：UN3077
• Hazard Category Code： 36/38-50/53
• Safety Instruction： S22; S25; S60; S61
• Safety Term：22-25-60-61
• Packing Group：III
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Risk Phrases：R36/38; R50/53

Additional information on Ammonium zinc sulfate hydrate

Properties and Applications of Ammonium zinc sulfate hydrate (CAS No. 77998-33-5)

Ammonium zinc sulfate hydrate, with the chemical formula (NH₄)₂Zn(SO₄)₂·xH₂O, is a compound of significant interest in the field of inorganic chemistry and material science. This hydrous salt, identified by its CAS number 77998-33-5, has garnered attention due to its unique structural and functional properties, making it a valuable candidate for various industrial and research applications.

The compound is characterized by its crystalline structure, which typically exhibits a monoclinic system. The presence of water molecules in the crystal lattice (indicated by the variable 'x' in the formula) influences its thermal stability and solubility characteristics. These properties make Ammonium zinc sulfate hydrate a versatile material for applications ranging from catalysis to coordination chemistry.

In recent years, research on Ammonium zinc sulfate hydrate has been increasingly focused on its potential as a precursor for advanced materials. Studies have demonstrated its role in the synthesis of metal-organic frameworks (MOFs) and zeolitic imidazolate frameworks (ZIFs), which are highly porous materials with applications in gas storage, separation, and catalysis. The zinc ions in the compound serve as nodes that can coordinate with organic ligands, facilitating the construction of these complex structures.

The compound's ability to act as a Lewis acid has also been explored in organic synthesis. Researchers have utilized Ammonium zinc sulfate hydrate as a catalyst or co-catalyst in various reactions, including cross-coupling reactions and oxidation processes. Its affordability and environmental compatibility make it an attractive alternative to more expensive transition metal catalysts. Furthermore, the ammonium cations can influence reaction conditions by adjusting pH levels, providing an additional layer of control in synthetic pathways.

Another area of interest is the application of Ammonium zinc sulfate hydrate in biomedicine. While not directly used as a therapeutic agent, its derivatives have shown promise as antimicrobial agents due to the inherent properties of zinc ions. Zinc is well-known for its role in immune function and wound healing, making compounds containing zinc ions valuable in biomedical research. Additionally, the hydrate form's ability to release water molecules under specific conditions could be exploited for drug delivery systems, where controlled release is crucial.

Environmental science has also seen contributions from Ammonium zinc sulfate hydrate research. Its use as a flame retardant has been investigated due to its ability to decompose at elevated temperatures, releasing water vapor that can dilute flammable gases. This property makes it a potential additive for polymers and composites to enhance fire safety. Moreover, studies have explored its role in wastewater treatment, where it can precipitate heavy metals through ion exchange processes, aiding in water purification.

The synthesis of Ammonium zinc sulfate hydrate is typically achieved through metathesis reactions between zinc salts and ammonium sulfates under controlled conditions. The hydration state ('x' value) can be influenced by factors such as temperature and solvent choice during crystallization. This flexibility allows researchers to tailor the compound's properties for specific applications by adjusting the water content.

Recent advancements in computational chemistry have enabled more precise predictions of Ammonium zinc sulfate hydrate's behavior under different conditions. Molecular dynamics simulations and density functional theory calculations have provided insights into its structural stability and reactivity, guiding experimental design and optimizing synthetic routes. These computational tools are particularly valuable for understanding complex systems like MOFs where multiple interactions occur simultaneously.

The economic viability of producing Ammonium zinc sulfate hydrate on an industrial scale has also been assessed. Its constituent elements—zinc and sulfur—are abundant and relatively inexpensive compared to rare earth metals or platinum-group elements often used in advanced materials. This cost-effectiveness makes it an attractive option for large-scale applications where performance needs to be balanced with economic considerations.

Future research directions for Ammonium zinc sulfate hydrate include exploring novel derivatives that enhance its functionality further. For instance, incorporating luminescent organic groups could enable applications in optoelectronics or bioimaging. Similarly, modifying its surface properties could improve its performance as a catalyst or adsorbent material.

In conclusion, Ammonium zinc sulfate hydrate (CAS No. 77998-33-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features, catalytic capabilities, and environmental benefits position it as a promising material for future technological advancements. Continued research into this compound will likely uncover even more innovative uses that contribute to scientific progress and industrial development.